1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine

• CAS: 500210-07-1

Core Science & Biosynthesis

The Nitro-Aryl Piperazine Scaffold: A Comprehensive Technical Guide to its Structure-Activity Relationship

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The piperazine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of biologically active compounds.[1] When coupled with a nitro-substituted aryl moiety, this structural motif gives rise to the nitro-aryl piperazine core, a pharmacophore with a remarkable breadth of therapeutic potential. This technical guide provides an in-depth exploration of the structure-activity relationships (SAR) of nitro-aryl piperazines, synthesizing data across diverse biological targets, including cancer, microbial infections, and central nervous system disorders. We will dissect the critical roles of the nitro group's position, the influence of other substituents on the aryl ring, and modifications of the piperazine core itself. This guide is intended to serve as a comprehensive resource for researchers in drug discovery and development, offering insights into the rational design of novel therapeutics based on this versatile scaffold.

Introduction: The Significance of the Nitro-Aryl Piperazine Core

The nitro-aryl piperazine scaffold is a modular and synthetically accessible framework that has captured the attention of medicinal chemists for its ability to interact with a wide range of biological targets.[2] The inherent properties of its constituent parts—the electron-withdrawing nature of the nitro group, the aromatic system of the aryl ring, and the basicity and conformational flexibility of the piperazine ring—all contribute to its diverse pharmacological profile.

The electron-withdrawing properties of the nitro group can significantly influence the electronic environment of the entire molecule, impacting its binding affinity to target proteins and its pharmacokinetic properties.[3] The piperazine ring, with its two nitrogen atoms, offers opportunities for substitution, allowing for the fine-tuning of solubility, lipophilicity, and target engagement.[4] This guide will systematically explore the SAR of this scaffold across various therapeutic areas, providing a foundation for the rational design of next-generation drug candidates.

Synthetic Strategies for Nitro-Aryl Piperazine Analogs

The synthesis of nitro-aryl piperazine derivatives is typically achieved through nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

General Synthesis of 1-(Nitrophenyl)piperazines

A common and straightforward method for the synthesis of 1-(nitrophenyl)piperazines involves the reaction of a nitro-substituted fluoro- or chloro-benzene with piperazine.

Experimental Protocol: Synthesis of 1-(4-Nitrophenyl)piperazine [5]

• Reaction Setup: In a round-bottom flask, dissolve 1-(4-nitrophenyl)piperazine (1.0 equivalent) in a suitable solvent such as acetone.

• Addition of Reagents: Add ethyl bromoacetate (1.1 equivalents) and a base, such as potassium carbonate (1.5 equivalents), to the solution.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (e.g., reflux) for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture to remove the inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel to yield the desired 1-(4-nitrophenyl)piperazine derivative.

This general procedure can be adapted for the synthesis of ortho- and meta-nitro-phenylpiperazines by starting with the corresponding ortho- or meta-substituted nitro-halobenzene.

Functionalization of the Piperazine N-4 Position

The N-4 position of the piperazine ring is a key point for diversification and for modulating the pharmacological activity of the molecule. A wide variety of substituents can be introduced at this position through alkylation, acylation, or reductive amination.

Caption: Synthetic routes for N-4 functionalization of the piperazine ring.

Structure-Activity Relationship in Anticancer Applications

Nitro-aryl piperazines have emerged as a promising class of anticancer agents, exhibiting cytotoxic effects against a variety of cancer cell lines.[2] The SAR in this area is multifaceted, with the nature and position of substituents playing a crucial role in determining potency and selectivity.

Role of the Nitro Group and Aryl Ring Substitution

The strong electron-withdrawing nature of the nitro group significantly influences the anticancer activity. While the para-nitro substitution is most commonly studied, the position of the nitro group can impact the molecule's electronic properties and its interaction with biological targets.

Compound	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
1a	4-Nitrophenyl	LNCaP (Prostate)	3.67	[6]
1b	4-Nitrophenyl	PC-3 (Prostate)	>100	[6]
2a	2-Nitrophenyl	HeLa (Cervical)	15.2	[7]
2b	3-Nitrophenyl	HeLa (Cervical)	21.8	[7]
3a	4-Nitrophenyl, 2-Chloro	A549 (Lung)	8.9	[7]

Table 1: Anticancer Activity of Selected Nitro-Aryl Piperazine Derivatives.

From the available data, it is evident that the substitution pattern on the aryl ring significantly impacts cytotoxic activity. For instance, the presence of a 4-nitrophenyl group often confers potent activity against specific cell lines like LNCaP.[6] The addition of other substituents, such as halogens, can further modulate this activity.

Mechanism of Action in Cancer Cells

The anticancer mechanism of nitro-aryl piperazines is often multifactorial, involving the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways. Some derivatives have been shown to induce apoptosis through both intrinsic (mitochondrial) and extrinsic pathways.[8]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. pdspdb.unc.edu [pdspdb.unc.edu]
• 7. Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4)-Nitrophenyl Group - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanism of action of novel piperazine containing a toxicant against human liver cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Chiral Building Blocks for Tricyclic and Tetracyclic Antipsychotic Synthesis

Executive Summary

The pharmacological landscape of tricyclic and tetracyclic antipsychotics (TCAs/TeCAs) has evolved from the achiral "magic bullets" of the 1950s (e.g., Chlorpromazine) to complex, stereochemically defined architectures like Asenapine and Esmirtazapine. While classical tricyclics rely on planar symmetry, modern drug development prioritizes single-enantiomer efficacy to maximize receptor selectivity (specifically

ratios) and minimize off-target metabolic toxicity.[1]

This guide details the strategic selection and application of chiral building blocks—specifically chiral epoxides, amino-alcohol precursors, and resolving agents—essential for synthesizing high-purity chiral antipsychotics.[1] We focus on the causality between building block selection and the final stereochemical outcome, using Asenapine Maleate as the primary technical case study.

The Stereochemical Landscape: Why Chirality Matters in Tricyclics

Classical tricyclics (phenothiazines, dibenzazepines) are often achiral due to the symmetry of the central ring or the flexibility of the alkylamine side chain. However, introducing chirality offers two distinct advantages:

• Receptor Sub-type Selectivity: The binding pockets of GPCRs (Dopamine D2, Serotonin 5-HT2A) are chiral environments.[1] For example, the trans-isomer of Asenapine exhibits a unique "downward insertion" binding mode that differs significantly from its cis-isomer, leading to a superior antagonistic profile.[1]

• Metabolic Stability: Chiral centers at the 10,11-bridge or within the piperazine/pyrrolidine ring fusion can sterically hinder oxidative metabolism, altering the pharmacokinetic half-life.[1]

Strategic Classes of Chiral Building Blocks

The synthesis of chiral tricyclics generally follows two pathways: Chiral Pool Synthesis (using pre-defined chiral blocks) or Asymmetric Induction (using chiral catalysts).

Table 1: Key Chiral Building Blocks & Applications

Class	Specific Building Block	Target Moiety/Function	Application Example
Chiral Epoxides	(S)-Epichlorohydrin	Chiral side-chain linker	Synthesis of chiral piperazinyl-propyl side chains.[1]
Chiral Acids	Di-p-toluoyl-L-tartaric acid (L-DTTA)	Classical Resolution	Resolution of trans-Asenapine racemate.[1]
Chiral Amines	(S)-3-Amino-pyrrolidine	Ring fusion construction	Enantioselective synthesis of pyrrolo-benzodiazepines.[1]
Chiral Auxiliaries	(R)-Phenylglycinol	Diastereoselective alkylation	Introduction of chiral centers at the C10/C11 bridge.[1]
Organocatalysts	Chiral Thioureas	Michael Addition	Asymmetric formation of nitro-alkene precursors.[1]

Case Study: Stereoselective Synthesis of Asenapine

Asenapine represents the pinnacle of "tricyclic-like" stereochemical engineering.[1] It is a tetracyclic dibenzo-oxepino-pyrrole where the biological activity resides almost exclusively in the (3aR, 12bR)-trans isomer.[1]

The Challenge of the Trans-Fusion

The synthesis of Asenapine is dominated by the need to establish the trans-relationship between the hydrogen atoms at the ring junction (positions 3a and 12b).

Mechanism of Stereocontrol: The synthesis typically proceeds via a cis/trans mixture of a lactam intermediate. The crucial "building block" here is not just a starting material, but the Resolving Agent that isolates the correct enantiomer from the racemic trans mixture produced after reduction.

Protocol: Magnesium/Methanol Reduction & Resolution

Note: This protocol describes the critical stereodetermining steps derived from industrial process chemistry.

Step 1: Stereoselective Reduction (Establishing Relative Stereochemistry)

• Reactants: Dissolve the precursor (11-chloro-2,3-dihydro-2-methyl-1H-dibenzo[2,3:6,7]oxepino[4,5-c]pyrrol-1-one) in Methanol.

• Reagent: Add Magnesium turnings (Mg) in portions.

• Reaction: Reflux for 4-6 hours. The Mg/MeOH system acts as a single-electron transfer (SET) reductant.[1]

• Causality: This reduction converts the conjugated enamide double bond to a saturated bond. Thermodynamic control favors the trans-isomer (ratio ~9:1 trans:cis) due to steric strain minimization in the fused ring system.[1]

Step 2: Chiral Resolution (Establishing Absolute Stereochemistry)

• Crude Input: Isolate the racemic trans-Asenapine free base.

• Chiral Block: Add Di-p-toluoyl-L-tartaric acid (L-DTTA) in Ethanol.

• Crystallization: Heat to 60°C, then cool slowly to 20°C.

• Self-Validating Checkpoint: The (S,S)-enantiomer forms a highly soluble salt with L-DTTA, while the desired (R,R)-Asenapine-L-DTTA salt precipitates.[1]

• Filtration: Collect the solid. Enantiomeric Excess (ee) should be >98% after one recrystallization.[1]

Pathway Visualization

The following diagram illustrates the stereochemical flow from the achiral precursor to the final chiral API.

Caption: Stereoselective workflow for Asenapine, highlighting the transition from achiral precursors to the specific (R,R)-trans enantiomer via thermodynamic reduction and chiral resolution.

Advanced Methodology: Asymmetric Hydrogenation of Imines

For tricyclic derivatives where the chirality is located at the C10-C11 bridge (e.g., 10,11-dihydro-dibenzazepines), Asymmetric Hydrogenation is the superior method, avoiding the waste associated with resolution.

The Catalyst System

The "building block" here is the chiral ligand complexed with a metal (Rh or Ir).

• Ligand: (R,R)-Ph-BPE or Josiphos-type ligands.[1]

• Metal Precursor:

  .

Protocol: Ir-Catalyzed Asymmetric Reduction[1]

• Substrate Preparation: Dissolve the cyclic imine (dibenzo[b,f]azepine derivative) in anhydrous Dichloromethane (DCM).

• Catalyst Formation: In a glovebox, mix

  (1 mol%) with (R,R)-Ph-BPE (1.1 mol%) in DCM.[1] Stir for 30 mins to form the active cationic complex.

• Hydrogenation: Transfer substrate and catalyst to a high-pressure autoclave.

• Conditions: Pressurize with

  (30-50 bar). Stir at Room Temperature for 12 hours.

• Validation: Monitor consumption of the imine bond via FT-IR (disappearance of C=N stretch at ~1620 cm⁻¹).

• Workup: Vent

  , concentrate, and purify via short silica plug.

Quality Control & Analytics

Ensuring the integrity of chiral building blocks requires rigorous analytical methods.

Table 2: Analytical Specifications

Parameter	Method	Acceptance Criteria	Notes
Enantiomeric Purity	Chiral HPLC / SFC	> 99.5% ee	Common columns: Chiralpak AD-H or OD-H. Mobile phase: Hexane/IPA + 0.1% DEA.[1]
Diastereomeric Ratio	-NMR	> 99:1 (trans:cis)	Critical for Asenapine.[1] Look for coupling constants ( ) at the bridgehead protons.
Residual Solvent	GC-Headspace	< ICH Limits	Chiral resolutions often use Class 2 solvents (Methanol, Toluene).[1]
Polymorph Stability	XRPD	Matches Reference	Asenapine maleate has distinct polymorphs (Type L vs Type H); Type L is preferred for bioavailability.[1]

References

• Asymmetric total synthesis of (+)-asenapine. Organic & Biomolecular Chemistry, 2012.[1] Link

• Process for the preparation of asenapine and intermediate products. US Patent 8,227,623, 2012. Link

• Stereochemistry and drug efficacy: relevance of chirality to antidepressant and antipsychotic drugs. Annals of Medicine, 2002. Link

• Asymmetric synthesis of dibenzo[b,d]azepines by Cu-catalyzed reductive cyclization. Chemical Science, 2021.[1][2] Link

• Synthesis of Chiral Building Blocks for Use in Drug Discovery. Molecules, 2004.[3] Link[1]

Sources

• 1. Thiothixene | C23H29N3O2S2 | CID 941651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis of Chiral Building Blocks for Use in Drug Discovery [mdpi.com]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine

This Application Note is structured to provide a scalable, industrial-grade protocol for the synthesis of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine . This compound is a critical pharmacophore, often serving as a key intermediate in the synthesis of atypical antipsychotics (structurally related to Lurasidone and Clozapine analogs) and other GPCR ligands.

Executive Summary

This guide details the process chemistry for the regioselective synthesis of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine. Unlike bench-scale methods that often rely on expensive palladium catalysts (Buchwald-Hartwig amination), this protocol utilizes a cost-effective Nucleophilic Aromatic Substitution (

) strategy.

The route exploits the electronic activation provided by the nitro group in 2,3-dichloronitrobenzene to facilitate the displacement of the ortho-chlorine atom by 2-methylpiperazine .

Key Process Advantages:

• Metal-Free: Eliminates the need for Pd/Ru scavenging.

• Regiocontrol: Optimized conditions favor the formation of the 3-methyl isomer over the sterically hindered 2-methyl isomer.

• Self-Purifying Workup: Utilizes an acid-base switch extraction to achieve >98% purity without chromatography.

Retrosynthetic Analysis & Mechanism

The Disconnection

The target molecule is assembled via the coupling of an electron-deficient aryl halide and a cyclic diamine.

• Electrophile: 2,3-Dichloronitrobenzene (1,2-dichloro-3-nitrobenzene). The nitro group at C1 activates the C2-chlorine (ortho) and C4 (para) positions. Since C2 is chlorinated and C4 is unsubstituted, substitution occurs exclusively at C2.

• Nucleophile: 2-Methylpiperazine. This diamine has two nucleophilic sites: the sterically hindered N1 (adjacent to the methyl group) and the unhindered N4.

Regioselectivity (The "3-Methyl" Challenge)

The reaction produces two potential isomers:

• Target (3-Methyl): Attack via the unhindered N4 of 2-methylpiperazine.

• Impurity (2-Methyl): Attack via the hindered N1.

Mechanistic Insight: Under thermodynamic control and in sterically demanding environments (such as the ortho-substituted aryl ring), the unhindered Nitrogen (N4) is significantly more nucleophilic. By controlling temperature and solvent polarity, we maximize the N4-attack, which yields the 1-aryl-3-methylpiperazine motif (Note: N4 becomes N1 in the final IUPAC numbering).

Visual Workflow (Process Logic)

The following diagram illustrates the reaction pathway and the critical purification logic used to isolate the target.

Caption: Logical flow for the synthesis and purification of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine, highlighting the acid-base purification strategy.

Detailed Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Critical Attribute
2,3-Dichloronitrobenzene	1.0	Substrate	Purity >98%; Free of 3,4-isomer
2-Methylpiperazine	1.5 - 2.0	Nucleophile	Excess drives reaction; Racemic or (R)/(S) as required
Potassium Carbonate ( )	2.5	Base	Milled/Powdered (Surface area is key)
Toluene	10 Vol	Solvent	Azeotropic water removal possible
Tetrabutylammonium Bromide (TBAB)	0.05	Catalyst	Phase Transfer Catalyst (accelerates rate)

Step-by-Step Methodology

Step 1: The Coupling Reaction

• Setup: Equip a 3-neck round-bottom flask (or jacketed reactor) with a mechanical stirrer, reflux condenser, and internal thermometer.

• Charging: Charge 2,3-Dichloronitrobenzene (1.0 eq) and Toluene (8 volumes). Stir to dissolve.

• Base Addition: Add

  (2.5 eq) and TBAB (0.05 eq). The mixture will be a slurry.

• Nucleophile Addition: Add 2-Methylpiperazine (1.5 eq). Note: If the piperazine is solid, add it portion-wise to prevent clumping.

• Reaction: Heat the mixture to 95–105°C .

  • Process Check: Monitor by HPLC after 12 hours. The limiting reagent (dichloronitrobenzene) should be <1%.

  • Observation: The solution typically turns deep orange/red due to the formation of the nitro-aniline chromophore.

Step 2: Workup (The "Acid-Base Switch")

• Cooling: Cool the reaction mixture to 20–25°C.

• Quench: Add water (5 volumes) to dissolve inorganic salts (

  ).

• Phase Split: Separate the phases. The product is in the upper Toluene layer.

  • Waste: Discard the lower aqueous layer (contains salts and excess base).

• Acid Extraction (Purification):

  • Add 1M HCl (aqueous) to the Toluene layer until the aqueous pH is ~2–3.

  • Stir vigorously for 15 minutes.

  • Mechanism: The product (amine) protonates and moves into the water. Neutral impurities (unreacted nitrobenzene, bis-arylated byproducts) remain in the Toluene.

  • Separation: Collect the lower aqueous acidic layer . Discard the upper organic layer.

Step 3: Isolation

• Basification: Cool the acidic aqueous solution to <10°C. Slowly add 50% NaOH until pH >11.

  • Caution: Exothermic.

• Extraction: Extract the liberated free base into Ethyl Acetate or IPAc (Isopropyl Acetate) (2 x 5 volumes).

• Drying: Wash the combined organic layer with Brine, then dry over

  . Filter.

• Salt Formation (Optional but Recommended for Stability):

  • Dilute the free base in Isopropanol (IPA) .

  • Slowly add HCl in IPA (1.1 eq) at 0–5°C.

  • The hydrochloride salt will precipitate as a yellow/off-white solid.

  • Filter and dry under vacuum at 45°C.

Analytical Specifications & Quality Control

NMR Characterization (Free Base)

• NMR (400 MHz, ):
  • 7.65 (dd, 1H, Ar-H), 7.55 (dd, 1H, Ar-H), 7.20 (t, 1H, Ar-H) — Characteristic 1,2,3-substitution pattern.
  • 3.00–3.50 (m, 7H, Piperazine ring protons).
  • 1.10 (d, 3H, ) — Doublet confirms the methyl group is coupled to a CH, verifying the structure.

  • Note: Broad singlet at

    ~1.8 ppm for the secondary amine (NH).

HPLC Method for Purity

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 254 nm (Nitro aromatic absorption).

Safety & Troubleshooting

Hazard Analysis

• Nitro Compounds: Potentially energetic. Do not distill the crude residue to dryness at high temperatures (>150°C).

• Skin Sensitization: Chlorinated aromatics and piperazines are potent sensitizers. Use double gloving (Nitrile).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Reaction temperature too low or stirring inefficient.	Ensure internal temp >95°C. Increase agitation speed (solid-liquid transfer is rate-limiting).
High "2-Methyl" Isomer	Reaction temperature too high or solvent too polar.	Reduce temperature to 85°C. Ensure non-polar solvent (Toluene) is used to maximize steric differentiation.
Emulsion during Workup	Fine particulates of or surfactant effects.	Filter the biphasic mixture through Celite before separation. Add saturated Brine.

References

• Organic Chemistry Portal. (2024). Synthesis of Piperazines. Retrieved from [Link] (General methodologies for piperazine synthesis).

• National Institutes of Health (NIH). (2025). Synthetic Approaches to Piperazine-Containing Drugs. PMC Database. Retrieved from [Link] (Review of pharmaceutical piperazine synthesis).

• PubChem. (2025).[1] 1-(2-Chlorophenyl)piperazine Compound Summary. Retrieved from [Link] (Analogous structure properties).

Disclaimer: This protocol is intended for use by qualified personnel in a controlled laboratory environment. Users must conduct their own safety assessment before scale-up.

Sources

• 1. 1-(2-Chlorophenyl)piperazine | C10H13ClN2 | CID 415628 - PubChem [pubchem.ncbi.nlm.nih.gov]

One-Pot Synthesis of Chiral Aryl Piperazines: Advanced Strategies and Protocols for Pharmaceutical Development

Abstract

The chiral aryl piperazine scaffold is a cornerstone of modern medicinal chemistry, embedded in the architecture of numerous blockbuster drugs. Its synthesis, particularly in an enantiomerically pure form, presents a significant challenge that directly impacts the efficiency of drug discovery and development pipelines. Traditional multi-step approaches are often hampered by low overall yields, laborious purification of intermediates, and significant waste generation. This application note provides an in-depth guide to three cutting-edge, one-pot strategies for the synthesis of chiral aryl piperazines and their precursors. Designed for researchers, medicinal chemists, and process development scientists, this document moves beyond simple procedural lists to offer a detailed examination of the underlying principles, causality behind experimental choices, and practical, field-tested protocols. We will explore:

• Catalytic Asymmetric Hydrogenation of Activated Pyrazines: A powerful method for the direct creation of chiral piperazines from readily available aromatic precursors.

• Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation (DAAA): An elegant strategy for constructing C3-substituted chiral piperazin-2-ones, versatile intermediates for complex piperazine derivatives.

• Organocatalytic Domino Reaction Sequence: A multi-reaction cascade that assembles chiral 3-aryl-piperazin-2-ones from simple aldehydes in a single vessel.

Each section includes a comprehensive discussion of the reaction mechanism, a detailed step-by-step protocol, a summary of representative substrate scope and performance, and a workflow diagram to provide a clear, actionable guide for laboratory implementation.

Strategy I: Iridium-Catalyzed Asymmetric Hydrogenation of Activated Pyrazines

The direct asymmetric hydrogenation of flat, aromatic N-heterocycles is a highly sought-after transformation, offering the most atom-economical route to saturated chiral heterocycles. However, the high resonance stability of the aromatic ring and potential catalyst inhibition by the nitrogen atoms make this a formidable challenge. The strategy developed by Zhou and colleagues overcomes this by activating the pyrazine ring in situ, rendering it susceptible to hydrogenation by a chiral iridium catalyst.[1][2]

Mechanistic Rationale and Experimental Causality

The core principle of this one-pot strategy is the temporary disruption of pyrazine aromaticity. This is achieved by N-alkylation with an activating agent, typically an alkyl halide like methyl iodide or benzyl bromide. This forms a pyrazinium salt in situ. This salt possesses reduced aromatic character and a positive charge, which facilitates the coordination of the iridium catalyst and subsequent hydride transfer.

The choice of catalyst is critical. An iridium complex, such as [Ir(COD)Cl]2, is used as the precatalyst, which, when combined with a chiral bisphosphine ligand (e.g., a derivative of SEGPHOS or SYNPHOS), forms the active chiral catalyst. The ligand's specific chirality and structural features (bite angle, electronic properties) create a chiral pocket around the metal center. This environment forces the pyrazinium substrate to coordinate in a specific orientation, leading to a highly enantioselective hydride addition to one face of the C=N double bond. High hydrogen pressure is typically required to drive the hydrogenation of the relatively stable heteroaromatic system.

Caption: Workflow for Iridium-Catalyzed Asymmetric Hydrogenation.

Detailed Experimental Protocol: Synthesis of Chiral 2-Phenylpiperazine

This protocol is adapted from the work of Huang, W.-X. et al., Org. Lett. 2016, 18 (13), 3082–3085.[2]

Materials:

• 2-Phenylpyrazine (0.1 mmol, 1.0 equiv)

• [Ir(COD)Cl]₂ (0.001 mmol, 1.0 mol%)

• (S)-C3*-TunePhos (0.0022 mmol, 2.2 mol%)

• Benzyl bromide (BnBr) (0.12 mmol, 1.2 equiv)

• Dichloromethane (DCM), anhydrous (2.0 mL)

• Hydrogen (H₂) gas (high-pressure source)

• Autoclave with a glass insert and magnetic stir bar

Procedure:

• Catalyst Preparation: In a glovebox, to a dry Schlenk tube, add [Ir(COD)Cl]₂ (0.67 mg, 0.001 mmol) and (S)-C3*-TunePhos (1.7 mg, 0.0022 mmol). Add anhydrous DCM (1.0 mL) and stir the mixture at room temperature for 10 minutes to form the catalyst solution.

• Reaction Setup: In a separate vial, dissolve 2-phenylpyrazine (15.6 mg, 0.1 mmol) in anhydrous DCM (1.0 mL).

• Assembly: Transfer the catalyst solution to a glass insert containing a magnetic stir bar. Add the 2-phenylpyrazine solution to the glass insert.

• Activation: Add benzyl bromide (14.2 µL, 0.12 mmol) to the mixture.

• Hydrogenation: Place the glass insert into a high-pressure autoclave. Seal the autoclave, purge it three times with H₂, and then pressurize to 50 atm of H₂.

• Reaction: Stir the reaction mixture at room temperature for 48 hours.

• Work-up: Carefully vent the autoclave. Concentrate the reaction mixture under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the N-benzylated chiral piperazine. The enantiomeric excess (ee) is determined by chiral HPLC analysis.

• Deprotection (if required): The N-benzyl group can be removed via standard hydrogenolysis conditions (e.g., Pd/C, H₂ in methanol) to afford the free chiral piperazine.

Data Summary: Substrate Scope and Performance

Substrate (Aryl Group)	Activating Agent	Yield (%)	ee (%)
Phenyl	BnBr	91	95
4-Methoxyphenyl	BnBr	93	96
4-Chlorophenyl	BnBr	89	95
2-Thienyl	MeI	85	92
3-Pyridyl	BnBr	80	90
(Data are representative and compiled from literature sources[1][2])

Strategy II: Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation (DAAA)

This strategy provides access to chiral piperazin-2-ones, which are highly valuable intermediates that can be readily converted to the corresponding piperazines. The method, pioneered by Stoltz and colleagues, utilizes a palladium-catalyzed decarboxylative allylic alkylation to generate a chiral C3-substituted stereocenter with high fidelity.[3][4]

Mechanistic Rationale and Experimental Causality

The reaction begins with a differentially N-protected piperazin-2-one substrate, which is also an allyl enol carbonate. The palladium(0) precatalyst, in the presence of a chiral ligand, coordinates to the allyl group of the substrate. This is followed by an oxidative addition step where the palladium inserts into the C-O bond, displacing the carbonate and forming a π-allyl palladium(II) intermediate. This process releases CO₂.

The chiral ligand, typically an electron-deficient phosphinooxazoline (PHOX) ligand, is the key to enantioselectivity.[5][6] The PHOX ligand creates a specific steric and electronic environment around the palladium center. This directs the subsequent intramolecular nucleophilic attack of the enolate onto one of the two termini of the π-allyl system, preferentially forming one enantiomer of the product. The choice of N-protecting groups is crucial; they must be stable to the reaction conditions and tune the electronics and sterics of the enolate nucleophile. An N1-benzoyl and an N4-benzyl group are often found to be optimal.[3]

Caption: Workflow for Palladium-Catalyzed DAAA.

Detailed Experimental Protocol: Synthesis of Chiral 3-Allyl-3-methylpiperazin-2-one

This protocol is adapted from the work of Korch, K. M. et al., Angew. Chem., Int. Ed. 2015, 54, 179–183 and its supporting information.[3][4]

Materials:

• Allyl 1-benzoyl-4-benzyl-3-methyl-2-oxo-1,2,3,4-tetrahydropyrazine-3-carboxylate (0.1 mmol, 1.0 equiv)

• Pd₂(pmdba)₃ (Tris(dibenzylideneacetone)dipalladium(0) with phosphine-masking agent) (0.005 mmol, 5.0 mol%)

• (S)-(CF₃)₃-t-BuPHOX ligand (0.0125 mmol, 12.5 mol%)

• Toluene, anhydrous (7.0 mL, to achieve 0.014 M)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a glovebox, add the piperazin-2-one substrate (43.4 mg, 0.1 mmol) to a dry vial equipped with a magnetic stir bar.

• Catalyst Pre-mixing: In a separate small vial, dissolve Pd₂(pmdba)₃ (5.2 mg, 0.005 mmol) and the (S)-(CF₃)₃-t-BuPHOX ligand (7.2 mg, 0.0125 mmol) in anhydrous toluene (1.0 mL). Stir for 5-10 minutes.

• Initiation: Add the remaining anhydrous toluene (6.0 mL) to the substrate vial. Add the pre-mixed catalyst solution to the substrate solution.

• Reaction: Seal the vial and heat the reaction mixture to 40 °C. Stir for 12-48 hours, monitoring the reaction by TLC or LC-MS for the disappearance of the starting material.

• Work-up: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure. Purify the residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the chiral 3-allyl-3-methylpiperazin-2-one. Determine the ee by chiral SFC or HPLC.

• Conversion to Piperazine: The resulting piperazin-2-one can be reduced to the corresponding piperazine using a strong reducing agent like LiAlH₄ in THF.

Data Summary: Substrate Scope and Performance

C3-Substituent (R)	Allyl Group	Yield (%)	ee (%)
Methyl	Allyl	95	96
Ethyl	Allyl	94	97
Benzyl	Allyl	98	98
Methyl	Methallyl	90	95
Methyl	Cinnamyl	85	99
(Data are representative and compiled from literature sources[3][4])

Strategy III: Organocatalytic One-Pot Domino Reaction

This elegant one-pot sequence constructs chiral 3-aryl-piperazin-2-ones from simple, commercially available starting materials using a chiral organocatalyst. The strategy, reported by Lattanzi and co-workers, involves a Knoevenagel condensation, an asymmetric epoxidation, and a domino ring-opening cyclization (DROC) all performed in a single reaction vessel.[7][8]

Mechanistic Rationale and Experimental Causality

The sequence is initiated by a Knoevenagel condensation between an aryl aldehyde and (phenylsulfonyl)acetonitrile. This step is catalyzed by a quinine-derived urea organocatalyst, which acts as a Brønsted base to deprotonate the active methylene compound. This forms an α,β-unsaturated nitrile intermediate.

Crucially, the same organocatalyst then directs the subsequent asymmetric epoxidation of this intermediate using an oxidant like cumyl hydroperoxide (CHP). The catalyst's chiral scaffold and hydrogen-bonding urea moiety activate the peroxide and orient the alkene for a facial-selective oxygen transfer, creating a chiral epoxide with high enantiopurity.

The final step is the domino ring-opening cyclization (DROC) . An N-protected 1,2-diamine is added to the pot. It first acts as a nucleophile, opening the strained epoxide ring. This is followed by an intramolecular cyclization, where the second nitrogen atom attacks the nitrile carbon, which is activated by the adjacent phenylsulfonyl leaving group. This cascade constructs the piperazin-2-one ring in a single domino sequence. The entire three-reaction sequence proceeds without isolation of any intermediates.

Caption: Workflow for Organocatalytic Domino Synthesis.

Detailed Experimental Protocol: Synthesis of (R)-1-Boc-3-phenylpiperazin-2-one

This protocol is adapted from the work of Meninno, S. et al., J. Org. Chem. 2023, 88, 5, 3031–3040.[7]

Materials:

• Benzaldehyde (0.1 mmol, 1.0 equiv)

• (Phenylsulfonyl)acetonitrile (0.1 mmol, 1.0 equiv)

• Quinine-derived urea catalyst (eQNU ) (0.01 mmol, 10 mol%)

• Cumyl hydroperoxide (CHP), 80% in cumene (0.11 mmol, 1.1 equiv)

• N-Boc-ethylenediamine (0.12 mmol, 1.2 equiv)

• Triethylamine (Et₃N) (0.2 mmol, 2.0 equiv)

• Toluene, anhydrous (5.0 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Knoevenagel Condensation: To a dry vial under an inert atmosphere, add benzaldehyde (10.2 µL, 0.1 mmol), (phenylsulfonyl)acetonitrile (18.1 mg, 0.1 mmol), the eQNU catalyst (6.0 mg, 0.01 mmol), and anhydrous toluene (5.0 mL). Stir the mixture at room temperature for 22 hours.

• Asymmetric Epoxidation: Cool the reaction mixture to -20 °C using a cryostat. Add cumyl hydroperoxide (16.5 µL, 0.11 mmol) dropwise. Continue stirring at -20 °C for the time required to achieve full conversion of the intermediate alkene (typically 24-48 hours, monitor by TLC).

• Domino Ring-Opening Cyclization (DROC): Warm the reaction mixture to 25 °C. Add N-Boc-ethylenediamine (19.2 mg, 0.12 mmol) followed by triethylamine (27.9 µL, 0.2 mmol).

• Reaction: Stir the mixture at 25 °C until the epoxide is fully consumed (typically 12-24 hours, monitor by TLC).

• Work-up: Quench the reaction with saturated aqueous NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure (R)-1-Boc-3-phenylpiperazin-2-one. Determine the ee by chiral HPLC analysis.

Data Summary: Substrate Scope and Performance

Aldehyde (Aryl Group)	Overall Yield (%)	ee (%)
4-Fluorophenyl	60	96
4-Chlorophenyl	65	96
4-Bromophenyl	68	96
2-Naphthyl	63	94
Phenyl	55	95
(Data are representative and compiled from literature sources[7][8])

Conclusion and Outlook

The one-pot synthetic strategies presented herein represent significant advancements in the efficient and enantioselective construction of chiral aryl piperazines and their key precursors. By telescoping multiple transformations into a single operation, these methods reduce waste, minimize manual handling and purification steps, and improve overall process economy—all critical considerations in a drug development setting.

• The Iridium-Catalyzed Asymmetric Hydrogenation provides a direct and powerful route from simple aromatic feedstocks.

• The Palladium-Catalyzed DAAA offers an elegant solution for creating challenging C3-quaternary and tertiary stereocenters in piperazin-2-ones.

• The Organocatalytic Domino Reaction showcases the power of cascade catalysis to rapidly build molecular complexity from basic starting materials.

The choice of strategy will ultimately depend on the specific target molecule, desired substitution pattern, and availability of starting materials. As the demand for structurally novel and stereochemically complex piperazine-based drug candidates continues to grow, the adoption and further development of these efficient one-pot methodologies will be essential for accelerating the pace of pharmaceutical innovation.

References

• Fioravanti, B., & Stoltz, B. M. (2018). Synthesis and Exploration of Electronically Modified (R)-5,5-Dimethyl-(p-CF3)3-i-PrPHOX in Palladium-Catalyzed Enantio- and Diastereoselective Allylic Alkylation: A Practical Alternative to (R)-t-leucine. National Institutes of Health. [Link]

• Ganter, C. (2003). Hammett Studies of Enantiocontrol by PHOX Ligands in Pd-Catalyzed Allylic Substitution Reactions. Organic Letters, 5(13), 2243–2246. [Link]

• Korch, K. M., Eidamshaus, C., Behenna, D. C., Nam, S., Horne, D., & Stoltz, B. M. (2015). Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Angewandte Chemie International Edition, 54(1), 179-183. [Link]

• Huang, W.-X., Liu, L.-J., Wu, B., Feng, G.-S., Wang, B., & Zhou, Y.-G. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters, 18(13), 3082–3085. [Link]

• Meninno, S., Astone, A., & Lattanzi, A. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry, 88(5), 3031–3040. [Link]

• Meninno, S., Astone, A., & Lattanzi, A. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry, 88(5), 3031–3040. [Link]

• Meninno, S., Astone, A., & Lattanzi, A. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. ResearchGate. [Link]

• Lattanzi, A. et al. (2023). a) One-pot Knoevenagel/asymmetric epoxidation catalysed by eQNU... ResearchGate. [Link]

• Huang, W.-X., Liu, L.-J., et al. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Semantic Scholar. [Link]

• Feng, G. S., Zhao, Z. B., Shi, L., & Zhou, Y. G. (2021). Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. Organic Chemistry Frontiers. [Link]

• Chen, M. W., Hu, S. B., Chen, Z. P., & Zhou, Y. G. (2014). Iridium-catalyzed asymmetric hydrogenation of pyrrolo[1,2-a]pyrazinium salts. Chemical Communications, 50(70), 10091-10094. [Link]

• Wang, D., et al. (2024). Iridium-Catalyzed Asymmetric Hydrogenation of Heteroaromatics with Multiple N Atoms via Substrate Activation. The Journal of Organic Chemistry. [Link]

• D'Augustin, M., & Genet, J. P. (2011). Recent Advances in the Application of Chiral Phosphine Ligands in Pd-Catalysed Asymmetric Allylic Alkylation. Molecules, 16(2), 1410–1444. [Link]

• Huang, W. X., Liu, L. J., et al. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters, 18(13), 3082-3085. [Link]

• Korch, K. M., Eidamshaus, C., Behenna, D. C., et al. (2015). Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Stoltz Group, Caltech. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 5. Synthesis and Exploration of Electronically Modified (R)-5,5-Dimethyl-(p-CF3)3-i-PrPHOX in Palladium-Catalyzed Enantio- and Diastereoselective Allylic Alkylation: A Practical Alternative to (R)-(p-CF3)3-t-BuPHOX - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving yield of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine synthesis

Welcome to the Process Chemistry Technical Support Center . You have reached the specialized unit for Nucleophilic Aromatic Substitution (

) & Heterocyclic Synthesis .

Below is your customized troubleshooting guide for the synthesis of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine . This guide moves beyond basic recipes to address the mechanistic bottlenecks—specifically regioselectivity and purification—that typically degrade yield in this specific transformation.

Quick Reference: The Reaction Landscape

• Target Molecule: 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine[1]

• Primary Pathway:

  (Nucleophilic Aromatic Substitution)[1][2]

• Key Reactants: 2,3-Dichloronitrobenzene (Electrophile) + 2-Methylpiperazine (Nucleophile)[1]

• Critical Challenge: "The Sandwich Effect" (Steric crowding at the reaction site) and N-Regioselectivity (N1 vs. N4 attack).[1]

Module 1: Reaction Optimization (Yield & Conversion)

User Issue: "My reaction stalls at 60-70% conversion, and pushing the temperature creates black tar."

Root Cause Analysis: The electrophile, 2,3-dichloronitrobenzene , is activated by the nitro group, but the reaction site (C2) is sterically crowded—flanked by a Nitro group (C1) and a Chlorine atom (C3). This "sandwich" effect raises the activation energy. Furthermore, the nucleophile (2-methylpiperazine) is bulky.

Optimization Protocol:

Parameter	Standard Condition	Optimized Condition	Technical Rationale
Solvent	Ethanol or Toluene	DMSO, NMP, or DMF	reactions proceed via a charged Meisenheimer complex.[1] Polar aprotic solvents stabilize this transition state and strip cations from the base, increasing nucleophilicity.
Base	(Triethylamine)	or DIPEA	Inorganic bases ( ) in DMSO are superior for scavenging HCl without participating in side reactions. DIPEA (Hünig's base) is non-nucleophilic and prevents quaternary salt formation.
Stoichiometry	1:1	1 : 2.5 (Excess Amine)	2-Methylpiperazine acts as both reactant and acid scavenger.[1] Excess drives the equilibrium forward and suppresses bis-arylation.[1]
Temp	Reflux ( )		Higher energy is required to overcome the steric hindrance at the C2 position of the nitrobenzene.[1]

Step-by-Step Workflow:

• Dissolve 2,3-dichloronitrobenzene (1.0 eq) in DMSO (5 volumes).

• Add powdered

  (2.0 eq) or DIPEA (2.5 eq).

• Add 2-methylpiperazine (1.5 - 2.0 eq). Note: Adding excess helps yield.

• Heat to 105°C for 12-16 hours. Monitor by HPLC.

• Critical Check: If the reaction turns black/tarry, your temperature is too high, causing nitro-group degradation. Cap at 110°C.

Module 2: Regioselectivity (The N1 vs. N4 Problem)

User Issue: "I am seeing a mixture of isomers. Is the methyl group in the wrong place?"

Technical Insight: 2-Methylpiperazine has two nucleophilic nitrogens:

• N1 (Unhindered): Distal to the methyl group.

• N4 (Hindered): Adjacent to the methyl group.

For the target 1-(aryl)-3-methylpiperazine , the aryl group must attach to N1 .[1] Fortunately, steric hindrance works in your favor here. The bulky 2,3-dichloronitrobenzene cannot easily approach the hindered N4 position.

Visualizing the Pathway:

Figure 1: Kinetic pathway demonstrating why the unhindered Nitrogen (N1) is the preferred nucleophile due to steric clashing at N4.[1]

Troubleshooting Regio-Issues:

• Symptom: High levels of the N4 isomer (Impurity in diagram).

• Fix: Lower the temperature slightly (

  ) and extend time. Higher temperatures can sometimes overcome steric barriers, increasing the unwanted isomer.

• Verification: Use 1H NMR. The proton at the chiral center (C3-H) will have a distinct shift depending on whether the adjacent Nitrogen is arylated.

Module 3: Purification & Isolation (The "Oiling Out" Solution)

User Issue: "My product is an oil that won't crystallize, and column chromatography is difficult due to streaking."

Solution: Aryl piperazines are notorious for "oiling out." Avoid chromatography. Use an Acid-Base Workup followed by Salt Formation .[1]

The "Crash-Out" Protocol:

• Quench: Pour the reaction mixture (DMSO) into ice water (10 volumes). The crude free base may precipitate as a gum/solid.

• Extraction (Removal of Neutrals):

  • Extract the aqueous mixture with Ethyl Acetate (EtOAc) .

  • Crucial Step: The product is in the EtOAc. Wash the EtOAc layer with Dilute HCl (1M) .

  • Chemistry: The basic piperazine moves into the aqueous acid layer (as a salt). Neutral impurities (unreacted nitrobenzene, bis-arylated byproducts) stay in the EtOAc.[1] Discard the EtOAc.

• Liberation:

  • Take the acidic aqueous layer.[3] Cool to

    .

  • Basify with NaOH (4M) to pH > 12. The product will precipitate or oil out.

  • Extract into Dichloromethane (DCM) .

• Crystallization (Hydrohalide Salt):

  • Dry DCM, evaporate to an oil.

  • Redissolve in Isopropanol (IPA) or Ethanol .

  • Add HCl in Isopropanol (or conc. HCl dropwise).

  • Cool to

    . The Hydrochloride salt of the target should crystallize as a white/off-white solid.

Figure 2: Acid-Base purification strategy to isolate the basic piperazine product from neutral nitrobenzene impurities.[1]

Frequently Asked Questions (FAQs)

Q: Can I use 1,2-dichloro-3-nitrobenzene instead of 2,3-dichloronitrobenzene? A: Yes, they are the same molecule.[1] The numbering differs based on IUPAC priority rules used by different vendors, but the structure (three contiguous substituents: Nitro-Chloro-Chloro) is identical. Ensure the Nitro group is at the "end" of the 1,2,3 sequence.

Q: Why is my yield low (<40%) even with heat? A: Check for Bis-arylation . If you use exactly 1.0 equivalent of piperazine, the product (which still has a secondary amine) can react with another molecule of nitrobenzene. Solution: Use 2.0 to 3.0 equivalents of 2-methylpiperazine.[1] The excess is easily removed during the acid/base workup (it stays in the water or washes out).

Q: Is the reaction exothermic? A: Yes,

reactions on nitro-arenes can be exothermic. On a large scale (>100g), add the base or the piperazine slowly at a lower temperature ( ) before ramping to reflux to prevent thermal runaway.

References

• Regioselectivity in Piperazine

  :

  • Mechanism & Sterics: The preference for N1 (unhindered) attack in 2-methylpiperazine is well-documented in nucleophilic substitutions on heteroaromatics.[1]

  • Source: Reilly, S. W., & Mach, R. H. (2016).[4] "Efficient Synthesis of Biologically Relevant Arylpiperazines." Organic Letters, 18(20), 5272–5275. Link[1]

• General

  Conditions for Chloronitrobenzenes:
  • Solvent Effects: Review of polar aprotic solvents (DMSO/NMP) enhancing rates by stabilizing the Meisenheimer complex.

  • Source: Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions in Aromatic Systems." Chemical Reviews, 49(2), 273–412. Link[1]

• Purification of Aryl Piperazines

  • Acid-Base Workup: Standard protocols for isolating basic piperazine derivatives

  • Source: BenchChem Protocols.[5] "Purification of 3-piperazin-1-yl-1H-pyridazin-6-one" (Analogous chemistry). Link(Representative protocol for piperazine isolation).

Sources

• 1. sphinxsai.com [sphinxsai.com]
• 2. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Piperazine synthesis [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Technical Characterization Guide: 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine

This guide provides a technical framework for the structural characterization of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine . It is designed for analytical chemists and synthetic researchers requiring a definitive reference for validating this specific intermediate, often utilized in the synthesis of atypical antipsychotics and bioactive piperazine scaffolds.

Executive Summary

The characterization of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine presents unique challenges due to the steric crowding of the 2,6-disubstituted phenyl ring and the chirality introduced by the 3-methyl group. Unlike simple N-aryl piperazines, this molecule exhibits restricted rotation (atropisomerism potential) and complex diastereotopic splitting patterns.

This guide compares the two primary solvent systems—Chloroform-d (CDCl₃) and Dimethyl Sulfoxide-d₆ (DMSO-d₆) —and recommends a specific protocol to resolve the aliphatic multiplets and exchangeable amine protons that are critical for purity assessment.

Structural Dynamics & The "Why"

To interpret the NMR data correctly, one must understand the physical behavior of the molecule in solution.

• Steric Orthogonality: The bulky Chlorine (C-2) and Nitro (C-6) groups force the piperazine ring to twist out of the phenyl plane to minimize steric clash. This reduces conjugation between the N1 lone pair and the aromatic ring, potentially raising the energy barrier for ring inversion.

• Chirality at C3: The methyl group at position 3 creates a chiral center. Consequently, the protons on the piperazine ring (C2, C5, C6) are diastereotopic . They will not appear as simple triplets but as complex multiplets (ABX or ABXY systems).

• N4-Proton Exchange: The secondary amine proton (N4-H) is subject to rapid chemical exchange, often disappearing in CDCl₃ or broadening adjacent signals.

Diagram 1: Characterization Decision Workflow

Caption: Decision tree for selecting the optimal NMR solvent based on the analytical goal (routine purity vs. full structural elucidation).

Comparative Analysis: Solvent Selection

The choice of solvent fundamentally alters the appearance of the spectrum for this specific molecule.

Feature	Chloroform-d (CDCl₃)	DMSO-d₆ (Recommended)
N4-H (Amine) Signal	Usually invisible or extremely broad due to rapid exchange.	Sharp/Broad Singlet visible. Essential for confirming the secondary amine.
Water Peak	~1.56 ppm. Often overlaps with the critical C3-Methyl doublet or piperazine ring protons.	~3.33 ppm. Moves away from the aliphatic region of interest (1.0 - 3.0 ppm).
Conformational Resolution	Fast exchange often simplifies multiplets, but may hide subtle impurities.	Higher viscosity slows molecular tumbling; often resolves complex diastereotopic splitting.
Aromatic Resolution	Excellent. Distinct separation of the ABC/ABX aromatic system.	Good, but solvent residual peak (2.50 ppm) can interfere if not careful.
Cost & Prep	Low cost, easy recovery.	Higher cost, difficult to recover sample.

Verdict: For full characterization , use DMSO-d₆ . The visibility of the N-H proton and the separation of the water peak from the methyl region are decisive factors.

Experimental Protocol (Self-Validating)

Reagents

• Analyte: >5 mg of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine.

• Solvent: DMSO-d₆ (99.9% D) + 0.03% TMS (Tetramethylsilane) as internal standard.

• Tube: 5mm high-precision NMR tube (Wilmad 507-PP or equivalent).

Step-by-Step Methodology

• Preparation: Dissolve 5–10 mg of the sample in 0.6 mL of DMSO-d₆. Ensure complete dissolution; turbidity will cause line broadening.

• Acquisition Parameters (400 MHz+ recommended):

  • Pulse Sequence: Standard 1H zg30.

  • Scans (NS): Minimum 16 (64 recommended for detecting <1% regioisomers).

  • Relaxation Delay (D1): Set to 5.0 seconds . Reasoning: The quaternary carbons and hindered protons in the 2,6-disubstituted system may have longer T1 relaxation times. A short D1 will suppress integration accuracy.

  • Temperature: 298 K (25°C). Note: If peaks are broad, heat to 313 K (40°C) to accelerate conformational exchange and sharpen lines.

• Processing:

  • Calibrate TMS to 0.00 ppm (or residual DMSO pentet to 2.50 ppm).

  • Apply an exponential window function (LB = 0.3 Hz).

Data Interpretation & Expected Shifts

Note: Values are predicted ranges based on structure-activity relationships of analogous 1-(2-nitrophenyl)piperazines and additivity rules.

A. Aromatic Region (3 Protons)

The 2-Chloro-6-Nitro substitution pattern creates a specific splitting pattern.

• 7.60 – 7.80 ppm (dd, 1H): H-3 (Ortho to Nitro). The Nitro group is strongly electron-withdrawing, shifting this proton downfield.

• 7.50 – 7.65 ppm (dd, 1H): H-5 (Ortho to Chloro).

• 7.10 – 7.30 ppm (t/dd, 1H): H-4 (Meta to both).

• Validation Check: Integration must equal exactly 3.0. If 4.0, you likely have unreacted chloronitrobenzene or a regioisomer.

B. Aliphatic Region (Piperazine Ring)

Due to the chiral center at C3, the ring protons are non-equivalent.

• 2.80 – 3.20 ppm (Multiplets, ~7H):

  • This region contains the protons for C2, C5, and C6.

  • Look for a complex envelope rather than clean triplets.

  • The C3-H (methine) will likely appear as a distinct multiplet slightly downfield due to the methyl substituent.

• 0.95 – 1.10 ppm (d, 3H): C3-Methyl Group .

  • Critical Check: This must be a clean doublet (J ≈ 6-7 Hz). If it appears as two doublets, you have a mixture of diastereomers or enantiomers (if a chiral solvating agent were used, but in achiral DMSO, this suggests impurities).

C. Exchangeable Protons

• ~8.5 – 9.0 ppm (br s, 1H): N4-H (Amine).

  • Note: Only visible in dry DMSO-d₆. Disappears upon D₂O shake.

Diagram 2: Signal Assignment Logic

Caption: Logical connectivity of expected NMR signals. The Methyl doublet is the diagnostic anchor for the aliphatic region.

Impurity Profiling (The "Comparison" to Failure Modes)

When evaluating the synthesized product against alternatives (or failed batches), use this table to identify issues.

Impurity / Issue	NMR Indicator	Cause
Regioisomer (2-Methyl)	Extra doublet in methyl region (~1.2 ppm) or complex aromatic splitting.	Nucleophilic attack by the wrong nitrogen of 2-methylpiperazine.
Bis-Arylation	Aromatic integration doubles relative to methyl; aliphatic region shifts downfield.	Excess aryl halide used; both nitrogens reacted.
Residual Solvent (DMF/DMA)	Singlets at 2.7-2.9 ppm and 8.0 ppm.	Inefficient workup (common in SNAr reactions).
Rotamers	Broadening of all signals; duplication of peaks that coalesce upon heating.	Restricted rotation around N1-Aryl bond due to 2-Cl/6-NO2 bulk.

References

• General Piperazine NMR Data:Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds. Springer. (Standard reference for chemical shift prediction).

• Solvent Effects on Piperazines: Abraham, R. J., et al. (2006). 1H NMR chemical shifts in piperidines and piperazines.

• Conformational Analysis of N-Aryl Piperazines: Witherup, K. M., et al. (1995). Dynamic NMR studies of restricted rotation in N-aryl piperazines.

• Synthesis & Impurities of Analogues: Patent WO2004106309A1. Process for preparing 1-methyl-3-phenylpiperazine (Analogous synthetic route and impurity profile).[1]

• NMR Solvent Impurities Guide: Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents.[2]

Sources

• 1. WO2004106309A1 - A process for preparing 1-methyl-3-phenylpiperazine - Google Patents [patents.google.com]
• 2. scs.illinois.edu [scs.illinois.edu]

A Comparative Guide to HPLC Method Development for the Enantioseparation of 3-Methylpiperazine

The enantiomers of a chiral molecule can exhibit vastly different pharmacological and toxicological profiles.[1][2] For this reason, developing robust analytical methods for their separation and quantification is a cornerstone of drug development and quality control.[2][3] 3-Methylpiperazine, a common structural motif in active pharmaceutical ingredients (APIs), presents a typical challenge for chiral resolution. Its enantiomers possess identical physical properties like boiling point and solubility, making their separation by standard chromatographic techniques impossible.[2][4]

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) strategies for resolving 3-methylpiperazine enantiomers. We will delve into the causality behind selecting the appropriate chiral stationary phase (CSP), optimizing mobile phase conditions, and overcoming detection challenges, providing researchers with a practical framework for rapid and effective method development.

The Core of Chiral Recognition: Choosing a Stationary Phase

Direct enantioseparation via HPLC relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and a chiral selector immobilized on the stationary phase.[4] The differing stability of these complexes leads to differential retention times, enabling separation.[4] The selection of the CSP is therefore the most critical decision in method development.[1][5] For a secondary amine like 3-methylpiperazine, two classes of CSPs stand out as primary candidates: Polysaccharide-based and Crown Ether-based phases.

Polysaccharide-Based CSPs: The Versatile Workhorse

CSPs derived from cellulose and amylose, particularly those with carbamate derivatives like tris(3,5-dimethylphenylcarbamate), are the most widely used in chiral chromatography due to their broad applicability.[1][6][7] They offer a complex array of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the chiral grooves of the polysaccharide structure.

• Mechanism Insight: The helical structure of the polysaccharide polymer creates chiral cavities. For basic analytes like 3-methylpiperazine, the secondary amine provides a crucial hydrogen-bonding site that interacts with the carbamate groups on the CSP, contributing significantly to enantiorecognition.

• Typical Operating Modes: These columns are highly versatile and can be operated in normal phase, reversed-phase, or polar organic modes.[8][9] For basic amines, normal phase or polar organic modes are often the first choice.[8][10]

• Key Consideration: The basic nature of the piperazine nitrogen can cause strong, undesirable interactions with residual acidic silanols on the silica support, leading to poor peak shape (tailing). Therefore, the addition of a small amount of a basic modifier, such as diethylamine (DEA), to the mobile phase is often essential to mask these sites and achieve sharp, symmetrical peaks.[1][10][11]

Crown Ether-Based CSPs: The Amine Specialist

Chiral stationary phases incorporating a crown ether, such as Crownpak® CR-I (+), are specifically designed for the enantioseparation of compounds with a primary or secondary amino group.

• Mechanism Insight: The crown ether cavity selectively complexes with the protonated amino group of the analyte. Chiral recognition is achieved through steric hindrance between the analyte's substituents at the chiral center and the chiral residues of the crown ether. This mechanism necessitates an acidic mobile phase to ensure the amine is in its cationic, protonated form (R-NH₂⁺-R'). Perchloric acid or trifluoroacetic acid (TFA) are commonly used for this purpose.[12]

• Performance: Studies have shown that for primary and secondary amines, crown ether columns can provide superior resolution compared to a wide range of polysaccharide columns.[12]

Comparative Summary of Recommended CSPs

Feature	Polysaccharide-Based CSPs (e.g., Chiralpak® IC)	Crown Ether-Based CSPs (e.g., Crownpak® CR-I(+))
Primary Analyte Class	Broad applicability, effective for many functional groups.[1][6]	Specialized for primary and secondary amines.[12]
Recognition Mechanism	H-bonding, dipole-dipole, π-π, steric inclusion.	Host-guest complexation with protonated amine.[12]
Typical Mobile Phase	Normal Phase: Hexane/Alcohol + Basic Additive (DEA).[10][11]	Aqueous Acidic: e.g., aq. HClO₄ / MeOH.
Key Advantage	High versatility, wide range of successful applications.	High selectivity for amines, often yielding excellent resolution.[12]
Key Disadvantage	May require a basic additive for good peak shape with amines.	Limited to analytes with amino groups; requires acidic mobile phase.

A Systematic Workflow for Method Development

A trial-and-error approach to chiral method development is inefficient.[5] A systematic screening strategy using a few complementary columns and mobile phases is the most effective path to a successful separation.[4][9][10]

Caption: Systematic workflow for chiral method development.

Experimental Protocols: Recommended Starting Points

The following protocols provide robust starting conditions for the separation of 3-methylpiperazine enantiomers based on methods developed for structurally similar piperazine derivatives and secondary amines.[1][11] Optimization will likely be required to achieve baseline separation (Resolution, Rs > 1.5).[1]

Protocol 1: Polysaccharide CSP in Normal Phase Mode

This method is based on successful separations of piperazine derivatives on a Chiralpak® IC column.[11] The use of DEA is critical for achieving good peak symmetry.[1][11]

Parameter	Recommended Condition
HPLC System	Standard HPLC/UHPLC with UV/PDA Detector
Chiral Column	Chiralpak® IC (250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile / Methanol / Diethylamine (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Detection	UV at 205 nm (or higher if derivatized)
Sample Preparation	Dissolve racemic standard in mobile phase to 0.1-1.0 mg/mL

Step-by-Step Methodology:

• Mobile Phase Preparation: Carefully measure 900 mL of acetonitrile, 100 mL of methanol, and 1 mL of diethylamine.[1][11] Combine in a suitable container, mix thoroughly, filter through a 0.45 µm filter, and degas.[11]

• Sample Preparation: Prepare a 1 mg/mL stock solution of racemic 3-methylpiperazine in the mobile phase. Dilute as needed to a working concentration (e.g., 0.1 mg/mL).[1]

• System Equilibration: Equilibrate the Chiralpak® IC column with the mobile phase at 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.[1]

• Injection and Analysis: Inject 10 µL of the sample and run the analysis.[11]

• Optimization: If resolution is insufficient, systematically adjust the ratio of acetonitrile to methanol or the concentration of DEA.

Protocol 2: Crown Ether CSP with Acidic Mobile Phase

This approach is tailored specifically for amines and leverages the unique selectivity of crown ether phases.[12]

Parameter	Recommended Condition
HPLC System	Standard HPLC/UHPLC with UV/PDA Detector
Chiral Column	Crownpak® CR-I (+) (150 x 3.0 mm, 5 µm)
Mobile Phase	Aqueous solution of perchloric acid (pH 2.0)
Flow Rate	0.4 mL/min
Column Temperature	25 °C
Injection Volume	5 µL
Detection	UV at 205 nm
Sample Preparation	Dissolve racemic standard in mobile phase to 0.1 mg/mL

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare an aqueous solution of perchloric acid and adjust the pH to 2.0. Filter through a 0.45 µm filter and degas.

• Sample Preparation: Prepare a stock solution of racemic 3-methylpiperazine in the mobile phase. Dilute as needed.

• System Equilibration: Equilibrate the Crownpak® CR-I (+) column with the mobile phase until a stable baseline is achieved.

• Injection and Analysis: Inject the sample and run the analysis.

• Optimization: The pH of the mobile phase is a critical parameter for this separation. Small adjustments to the pH can have a significant impact on retention and resolution. The column temperature can also be varied to improve separation.

Overcoming Detection Challenges: Pre-Column Derivatization

A potential challenge with 3-methylpiperazine is its lack of a strong chromophore, which can lead to poor sensitivity with UV detection.[1] For trace-level analysis or to enhance signal intensity, pre-column derivatization with a UV-active labeling agent is a highly effective strategy.[11][13] Reagents like 4-chloro-7-nitrobenzofuran (NBD-Cl) react with the secondary amine of piperazine to form a stable, highly UV-active derivative.[11][13]

Caption: Workflow for pre-column derivatization.

This derivatization not only enhances sensitivity but can also influence the chiral separation itself, sometimes improving resolution on the chosen CSP. The developed chiral HPLC method would then be applied to the derivatized product.

Conclusion

The successful enantioseparation of 3-methylpiperazine by HPLC is readily achievable through a systematic approach to method development.

• For Broad Applicability: Polysaccharide-based CSPs, such as Chiralpak® IC, operated in normal or polar organic mode with a basic additive, represent a versatile and robust starting point.

• For High Selectivity: Crown ether-based CSPs are specialists for amines and can offer superior resolution, provided an acidic mobile phase is used.

By screening these complementary stationary phases and employing a logical optimization strategy, researchers can efficiently develop a reliable and reproducible method. Furthermore, pre-column derivatization provides a powerful tool to overcome potential sensitivity limitations, ensuring accurate quantification even at low concentrations.

References

• Vertex AI Search. (2023). Chiral column takes the crown for supercritical enantioseparation of primary amines.
• BenchChem. (n.d.). Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers.
• Dwyer, D., & Weatherly, C. (2022). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International.
• Welch, C. J., et al. (n.d.). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules.
• Reddy, P. R., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859.
• Gupta, A., & Ali, I. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International.
• Phenomenex. (n.d.). Chiral HPLC Separations.
• Khan, M. A. M. (n.d.). DEVELOPMENT, CHARACTERIZATION AND APPLICATION OF CHIRAL STATIONARY PHASES. The University of Texas at Arlington.
• Rybak, A., & Czaplicka, M. (2014). Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. ResearchGate.
• Layton, S. E. (n.d.). COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. UNCW Institutional Repository.
• Al-Shorbaggi, A., et al. (2017). Enantiomeric Separation, Absolute Configuration by X-ray Crystallographic Analysis, and Functional Evaluation of Enantiomers of the Dual Ligand, SYA0340 at 5-HT1A and 5-HT7A Receptors. PMC.
• Ilisz, I., et al. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI.
• Various Authors. (2013). Mobile phase additives to enhance resolution between derivatized chiral enantiomers using reverse-phased HPLC/MS analysis. ResearchGate.
• Reddy, L. R., et al. (n.d.). Enantioselective Henry Reaction Catalyzed by Chiral Piperazine Derivatives. Semantic Scholar.
• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns.
• Al-Ghanim, A. M. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals.
• Iuliano, A., et al. (2020). Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines.
• SIELC Technologies. (n.d.). Separation of N-Nitroso-N'-methylpiperazine on Newcrom R1 HPLC column.
• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development.
• Navaneeswari, R., & Reddy, P. R. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate.

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A Comparative Guide to the Biological Potency of 3-Methyl vs. 2-Methyl Piperazine Isomers

For Researchers, Scientists, and Drug Development Professionals

The piperazine scaffold is a cornerstone in modern medicinal chemistry, integral to the structure of numerous drugs with a wide range of biological activities.[1][2] Its versatile structure allows for extensive modification to fine-tune pharmacological properties. A subtle yet critical modification is the placement of a methyl group on the piperazine ring itself, leading to the 2-methyl and 3-methyl positional isomers. This guide provides an in-depth technical comparison of the biological potency of these isomers, synthesizing available data to illuminate the structural nuances that govern their pharmacological profiles.

The Critical Influence of Methyl Group Placement on Receptor Interaction

The position of the methyl group on the piperazine ring can significantly alter the molecule's three-dimensional conformation, steric profile, and basicity. These changes, in turn, have a profound impact on how a molecule interacts with its biological target, influencing binding affinity, selectivity, and functional activity. While direct head-to-head comparisons of 2-methyl and 3-methylpiperazine derivatives with otherwise identical substitutions are scarce in the literature, we can draw valuable insights by examining structure-activity relationship (SAR) studies on various classes of piperazine-based compounds.

Case Study: Serotonin Receptor Ligands

Arylpiperazine derivatives are a well-established class of ligands for serotonin (5-HT) receptors, which are key targets in the management of neuropsychiatric disorders.[1] The substitution on the piperazine ring can modulate affinity and functional activity at these receptors.

For instance, in a series of 1,4-disubstituted 2-methylpiperazine derivatives developed as 5-HT(1A) receptor ligands, the presence of the 2-methyl group was a key structural feature.[3] While this study did not include 3-methyl analogs for direct comparison, it highlights the importance of substitution on the piperazine ring for achieving high affinity.

In a separate study on arylpiperazine derivatives as interferon inducers, it was noted that in thiourea-linked compounds, meta-substitution on the N-aryl ring led to slightly increased activity compared to para-substitution.[4] While this relates to the aryl substituent, it underscores the sensitivity of biological activity to positional isomerism within the broader molecule.

Comparative Pharmacology: Synthesizing the Evidence

To construct a meaningful comparison, we will examine data from different studies on derivatives of 2-methyl and 3-methylpiperazine targeting similar biological systems.

Opioid Receptor Antagonists

A study on N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines, a related class of compounds, revealed that the presence and position of methyl groups are critical for their antagonist properties at opioid receptors. While not piperazines, this work underscores the importance of methyl group placement in modulating receptor interaction.

More directly, a series of novel 3-methyl-1,4-disubstituted-piperidine analgesics demonstrated that stereochemistry at the 3-position had a dramatic effect on analgesic potency.[5] The cis-isomer of one compound was found to be significantly more potent than its corresponding trans-diastereomer, highlighting the stereochemical sensitivity introduced by the 3-methyl group.[5]

P2X7 Receptor Antagonists

In the development of antagonists for the purinergic P2X7 receptor, a series of N-arylpiperazine-modified analogues of KN-62, which contains a 2-methylpiperazine core, were synthesized and evaluated.[6] The study revealed that the nature and position of substituents on the N-aryl ring profoundly influenced biological activity.[6] For example, a fluorine atom in the para position of the phenyl ring resulted in the most potent compound, while the same substituent in the ortho position reduced potency by three-fold.[6] This demonstrates that the overall topology of the molecule, influenced by the 2-methylpiperazine scaffold, is a key determinant of activity.

The following table summarizes hypothetical comparative data based on the trends observed in the literature. It is important to note that these are representative values and direct comparisons should be made with caution due to differing experimental conditions across studies.

Compound Scaffold	Target	2-Methyl Isomer (Ki, nM)	3-Methyl Isomer (Ki, nM)	Comment
N-Arylpiperazine	5-HT1A Receptor	Likely high affinity	Potentially lower affinity	The 2-methyl substitution may provide a more favorable conformation for binding to certain 5-HT receptor subtypes.
N-Acylpiperazine	Opioid Receptor	Data not available	High affinity as antagonists	The 3-methyl group, particularly with specific stereochemistry, appears to be beneficial for potent opioid receptor antagonism.
Isoquinolinesulfonyl-piperazine	P2X7 Receptor	High affinity as antagonists	Data not available	The 2-methylpiperazine core provides a suitable scaffold for potent P2X7 antagonism, with activity modulated by N-aryl substitution.

Structure-Activity Relationship (SAR) Insights

The available data, though not providing a direct one-to-one comparison, allows for the formulation of some general SAR principles regarding the 2-methyl and 3-methylpiperazine isomers.

Caption: Comparative SAR of 2-methyl and 3-methylpiperazine isomers.

The 2-methyl substitution introduces steric bulk adjacent to one of the nitrogen atoms, which can influence the preferred conformation of N-substituents and potentially enhance selectivity for certain receptor subtypes. In contrast, the 3-methyl group introduces a chiral center, and the stereochemistry at this position can be a critical determinant of biological activity, often leading to significant differences in potency between enantiomers.

Experimental Protocols for Biological Evaluation

To rigorously compare the biological potency of 2-methyl and 3-methyl piperazine isomers, standardized and well-validated experimental protocols are essential. Below are detailed methodologies for key assays.

Protocol 1: Radioligand Binding Assay for Receptor Affinity

This assay is fundamental for determining the binding affinity (Ki) of a compound for a specific receptor.

Principle: This is a competitive binding assay where the test compound competes with a radiolabeled ligand of known high affinity for binding to the target receptor. The amount of radioligand displaced by the test compound is measured, allowing for the calculation of the test compound's inhibitory constant (Ki).[7]

Methodology:

• Membrane Preparation:

  • Homogenize cells or tissues expressing the target receptor in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) with protease inhibitors.

  • Centrifuge the homogenate at low speed to remove debris.

  • Centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard method (e.g., BCA assay).

• Binding Assay:

  • In a 96-well plate, add the membrane preparation, the radioligand (e.g., [3H]-serotonin for 5-HT receptors) at a concentration near its Kd, and varying concentrations of the test compound (2-methyl or 3-methyl piperazine derivative).

  • For total binding, omit the test compound.

  • For non-specific binding, add a high concentration of a known unlabeled ligand.

  • Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

  • Wash the filters with ice-cold wash buffer to remove any unbound radioligand.

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a radioligand binding assay.

Protocol 2: Functional GPCR Assay (cAMP Measurement)

This assay determines the functional activity (agonist or antagonist) of a compound at a G-protein coupled receptor (GPCR) that signals through the cyclic AMP (cAMP) pathway.

Principle: Many GPCRs, upon activation or inhibition, modulate the intracellular concentration of the second messenger cAMP. This assay measures changes in cAMP levels in response to the test compound. For Gs-coupled receptors, agonists increase cAMP, while for Gi-coupled receptors, agonists decrease forskolin-stimulated cAMP levels.[8]

Methodology:

• Cell Culture and Plating:

  • Culture cells stably or transiently expressing the target GPCR in an appropriate medium.

  • Seed the cells into a 96-well plate and allow them to adhere overnight.

• Compound Treatment:

  • For agonist testing, add varying concentrations of the test compound to the cells.

  • For antagonist testing, pre-incubate the cells with varying concentrations of the test compound before adding a known agonist at its EC80 concentration.

  • For Gi-coupled receptors, stimulate the cells with forskolin (an adenylyl cyclase activator) in the presence of the test compound.

  • Include appropriate controls (vehicle, agonist alone, forskolin alone).

• Cell Lysis and cAMP Detection:

  • After incubation, lyse the cells to release intracellular cAMP.

  • Measure cAMP levels using a commercially available kit, such as a competitive immunoassay based on HTRF (Homogeneous Time-Resolved Fluorescence) or an enzyme fragment complementation (EFC) assay.[9]

• Data Analysis:

  • Generate dose-response curves by plotting the measured signal (e.g., fluorescence ratio) against the logarithm of the test compound concentration.

  • For agonists, calculate the EC50 (effective concentration for 50% of maximal response) and Emax (maximal effect).

  • For antagonists, calculate the IC50 (inhibitory concentration for 50% of the agonist response) and determine the mode of antagonism (e.g., competitive) through Schild analysis.

Caption: Workflow for a functional cAMP assay.

Conclusion and Future Directions

The substitution of a methyl group at the 2- versus the 3-position of the piperazine ring imparts distinct physicochemical properties that can lead to significant differences in biological potency. While direct comparative data is limited, the existing literature suggests that the 2-methyl substitution can be leveraged to fine-tune selectivity through steric interactions, whereas the 3-methyl group introduces a chiral center where stereochemistry is often paramount for high potency.

For researchers in drug discovery, the choice between a 2-methyl and a 3-methyl piperazine scaffold should be guided by the specific requirements of the biological target and the desired pharmacological profile. Future research involving the synthesis and parallel evaluation of 2- and 3-methylpiperazine isomers within the same chemical series is crucial for a more definitive understanding of their comparative biological activities. Such studies will undoubtedly provide a clearer roadmap for the rational design of next-generation piperazine-based therapeutics.

References

• Baraldi, P. G., et al. (2003). Synthesis and biological activity of N-arylpiperazine-modified analogues of KN-62, a potent antagonist of the purinergic P2X7 receptor. Journal of Medicinal Chemistry, 46(8), 1318-1329. Available from: [Link]

• Cisbio. (n.d.). Overview of the Assay Technology. In Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual. National Center for Biotechnology Information. Available from: [Link]

• Cybulski, M., et al. (2001). Synthesis of 1,4-disubstituted 2-methylpiperazine derivatives, new 5-HT(1A) receptor ligands. Acta Poloniae Pharmaceutica, 58(5), 357-365. Available from: [Link]

• DiscoverX. (n.d.). cAMP Hunter™ eXpress GPCR Assay. Available from: [Link]

• Felts, A. S., et al. (2014). Effect of the 3- and 4-Methyl Groups on the Opioid Receptor Properties of N-Substituted trans-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidines. Journal of Medicinal Chemistry, 57(7), 3076-3086. Available from: [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Available from: [Link]

• Kumar, R. R., et al. (2021). Piperazine, a key substructure for antidepressants: Its role in developments and structure-activity relationships. ChemMedChem, 16(12), 1878-1901. Available from: [Link]

• Seba, M. C., et al. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Research & Review, 6(11), 572-580. Available from: [Link]

• Shaquiquzzaman, M., et al. (2015). Piperazine scaffold: A remarkable tool in generation of diverse pharmacological agents. European Journal of Medicinal Chemistry, 102, 487-529. Available from: [Link]

• Singh, M., et al. (2024). Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents. Future Journal of Pharmaceutical Sciences, 10(1), 88. Available from: [Link]

• Verma, A., et al. (2013). Imidazole: A versatile scaffold in medicinal chemistry. Medicinal Chemistry Research, 22(11), 5179-5201. Available from: [Link]

• Wang, Y., et al. (2022). Synthesis and Biological Evaluation of a Series of Novel 1-(3-((6-Fluoropyridin-3-yl)oxy)propyl) piperazines as Dopamine/Serotonin Receptor Modulators. Pharmaceutical Fronts, 4(1), e9-e21. Available from: [Link]

• Zhang, W., et al. (2020). Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. Molecules, 25(19), 4539. Available from: [Link]

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A Senior Application Scientist's Guide to Aryl Piperazine Synthesis: SNAr vs. Palladium Catalysis

The N-aryl piperazine motif is a cornerstone of modern medicinal chemistry, appearing in a vast number of FDA-approved drugs targeting indications from oncology to central nervous system disorders.[1][2] Its prevalence demands robust, scalable, and versatile synthetic methods. For researchers in drug development, choosing the right synthetic path to a target aryl piperazine is a critical decision that impacts yield, purity, cost, and the overall timeline of a project.

This guide provides an in-depth comparison of the two primary methodologies for constructing the aryl C-N bond in these scaffolds: Nucleophilic Aromatic Substitution (SNAr) and the Palladium-catalyzed Buchwald-Hartwig amination. We will delve into the mechanistic underpinnings of each reaction, provide a head-to-head comparison of their performance, and present detailed, field-proven protocols to empower you to make the most informed decision for your specific synthetic challenge.

Method 1: Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a classic and often powerful method for forming C-N bonds. Mechanistically, it is a two-step addition-elimination process. A nucleophile (in this case, piperazine) attacks an electron-deficient aromatic ring, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[3][4] Aromaticity is then restored by the expulsion of a leaving group.

The critical requirement for a successful SNAr reaction is the presence of a strong electron-withdrawing group (EWG), such as a nitro (NO₂), cyano (CN), or carbonyl group, positioned ortho or para to the leaving group (typically a halide).[5] This positioning is essential as it allows for the delocalization and stabilization of the negative charge in the Meisenheimer intermediate, lowering the activation energy for its formation, which is the rate-determining step.[4][5]

Caption: SNAr mechanism for aryl piperazine synthesis.

Advantages of SNAr:

• Cost-Effective: The primary advantage is the absence of a metal catalyst and expensive, air-sensitive ligands, making it highly economical for large-scale synthesis.[6]

• Simple Reaction Conditions: Reactions are typically run in polar aprotic solvents like DMF or DMSO at elevated temperatures and do not require rigorously inert atmospheres.

• High Yields on Activated Substrates: For appropriately activated aryl halides, SNAr can provide excellent yields, often with simple product isolation via precipitation and filtration.[7]

Limitations of SNAr:

• Limited Substrate Scope: The most significant drawback is the strict requirement for potent electron-withdrawing groups on the aryl ring.[8] Electron-rich or even neutral aryl halides are completely unreactive under SNAr conditions.

• Harsh Conditions: The reaction often requires high temperatures (100-160 °C) and strong bases, which can limit functional group tolerance.

• Regioselectivity Issues: On poly-halogenated, activated rings, controlling which halide is substituted can be challenging.

Method 2: Palladium-Catalyzed Buchwald-Hartwig Amination

Developed independently by Stephen Buchwald and John Hartwig in the mid-1990s, this cross-coupling reaction revolutionized C-N bond formation.[8] It allows for the coupling of a vast array of amines with aryl halides and pseudo-halides (like triflates) using a palladium catalyst.[9][10]

The reaction proceeds via a catalytic cycle. A Pd(0) species undergoes oxidative addition into the aryl-halide bond. The resulting Pd(II) complex coordinates the amine (piperazine). A base then deprotonates the coordinated amine, and the final C-N bond is formed through reductive elimination, which regenerates the active Pd(0) catalyst.[8] The choice of phosphine ligand is critical; bulky, electron-rich ligands facilitate the reductive elimination step and are crucial for coupling less reactive aryl chlorides.[11]

Caption: Simplified Buchwald-Hartwig catalytic cycle.

Advantages of Buchwald-Hartwig Amination:

• Broad Substrate Scope: This is the premier advantage. The reaction works with electron-rich, electron-neutral, and electron-poor aryl halides (Cl, Br, I) and triflates, providing unparalleled versatility.[1][2]

• High Functional Group Tolerance: Reactions are typically run under milder conditions (lower temperatures, weaker bases like carbonates) compared to SNAr, preserving sensitive functional groups.[10]

• Predictable Regioselectivity: The coupling occurs exclusively at the carbon bearing the halide or triflate, ensuring high regioselectivity.

Limitations of Buchwald-Hartwig Amination:

• Cost and Sensitivity: Palladium catalysts and specialized phosphine ligands are expensive. Many ligands and the active Pd(0) species are sensitive to air and moisture, requiring inert atmosphere techniques (e.g., Schlenk line or glovebox).[11]

• Catalyst Removal: Residual palladium in the final product is a major concern in pharmaceutical applications and requires specific, often costly, purification steps to meet regulatory limits (<10 ppm).

• Reaction Optimization: The success of the reaction is highly dependent on the "judicious selection of the palladium catalyst, ligand, base, and solvent," requiring significant optimization for new substrates.[11]

Head-to-Head Comparison

The choice between SNAr and Palladium catalysis is a classic case of balancing scope against cost and simplicity. The following table summarizes the key decision-making parameters.

Feature	Nucleophilic Aromatic Substitution (SNAr)	Palladium-Catalyzed Buchwald-Hartwig
Aryl Halide Scope	Limited: Requires strong ortho/para EWG (e.g., NO₂, CN). Unreactive with electron-rich/neutral arenes.	Broad: Works with electron-rich, neutral, and poor aryl halides (Cl, Br, I) and triflates.[8]
Amine Scope	Generally good for secondary amines like piperazine.	Excellent for primary and secondary amines.[1]
Reaction Conditions	High temperatures (100-160 °C), polar aprotic solvents (DMSO, DMF).	Milder temperatures (RT to 110 °C), various solvents (toluene, dioxane).[11][12]
Catalyst Required?	No.	Yes (Palladium source + phosphine ligand).
Atmosphere	Standard air atmosphere is usually sufficient.	Requires inert atmosphere (N₂ or Ar) to protect the catalyst.[11]
Primary Cost Driver	Solvent and energy (heating).	Palladium catalyst and phosphine ligand.
Workup/Purification	Often simple precipitation and filtration.	Requires filtration of catalyst, aqueous workup, and chromatography. Potential for Pd scavenging.
Ideal Use Case	Large-scale synthesis of a specific aryl piperazine where the aryl halide is highly activated.	Discovery chemistry, library synthesis, and cases where the aryl halide is not activated.[13]

Experimental Protocols: A Case Study

To illustrate the practical differences, we present protocols for the synthesis of 1-(4-nitrophenyl)piperazine . This substrate is chosen because it is amenable to both methods, allowing for a direct comparison.

Protocol 1: SNAr Synthesis of 1-(4-nitrophenyl)piperazine

This protocol leverages the strong activation provided by the para-nitro group. The excess piperazine acts as both the nucleophile and the base to neutralize the HCl formed.

Materials:

• 1-Chloro-4-nitrobenzene (1.0 equiv)

• Anhydrous Piperazine (3.0 equiv)

• Dimethyl Sulfoxide (DMSO)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 1-chloro-4-nitrobenzene (1.0 equiv) and DMSO (approx. 0.5 M concentration).

• Add anhydrous piperazine (3.0 equiv) to the solution. The use of excess piperazine is crucial to drive the reaction to completion and act as a base.[14]

• Heat the reaction mixture to 120 °C with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aryl chloride is consumed (typically 4-8 hours).

• Allow the mixture to cool to room temperature.

• Slowly add the reaction mixture to a beaker of cold water with stirring. The product will precipitate as a yellow solid.

• Collect the solid by vacuum filtration, wash thoroughly with water to remove excess piperazine and DMSO, and dry under vacuum to afford the desired product.

Protocol 2: Buchwald-Hartwig Synthesis of 1-(4-nitrophenyl)piperazine

This protocol demonstrates the Pd-catalyzed approach. While overkill for this activated substrate, it illustrates the general workflow applicable to non-activated systems.

Materials:

• 1-Bromo-4-nitrobenzene (1.0 equiv)

• N-Boc-piperazine (1.2 equiv) - Note: A protected piperazine is often used to prevent double arylation, though careful control of stoichiometry with piperazine itself is also possible.

• Pd₂(dba)₃ (Palladium source, 0.02 equiv)

• XantPhos (Ligand, 0.04 equiv)

• Sodium tert-butoxide (NaOt-Bu) (Base, 1.4 equiv)

• Anhydrous Toluene

Procedure:

• To an oven-dried Schlenk tube, add 1-bromo-4-nitrobenzene (1.0 equiv), N-Boc-piperazine (1.2 equiv), NaOt-Bu (1.4 equiv), Pd₂(dba)₃ (0.02 equiv), and XantPhos (0.04 equiv).

• Seal the tube with a septum, then evacuate and backfill with an inert gas (Argon or Nitrogen) three times. This step is critical to remove oxygen which can deactivate the catalyst.[11]

• Add anhydrous, degassed toluene via syringe.

• Place the reaction in a pre-heated oil bath at 100 °C and stir vigorously.

• Monitor the reaction by TLC or LC-MS (typically complete in 2-12 hours).

• Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the N-Boc protected product. Subsequent deprotection would be required to yield the final compound.

Conclusion and Recommendations

The choice between SNAr and Palladium-catalyzed amination is a strategic one, guided by the electronic nature of your substrate, scale, budget, and available equipment.

• Choose SNAr when: Your aryl halide is strongly activated by an ortho or para electron-withdrawing group, and you are planning a large-scale, cost-sensitive synthesis. The operational simplicity and lack of catalyst contamination are significant advantages.

• Choose Palladium-Catalyzed Buchwald-Hartwig when: You require maximum versatility. This is the go-to method for electron-rich or sterically hindered aryl partners, for substrates with sensitive functional groups, and for discovery chemistry where a reliable, broad-scope method is paramount.[9][10] While more expensive and technically demanding, its power to forge challenging C-N bonds is unmatched.

For the modern drug development professional, a deep understanding of both methodologies is not just beneficial—it is essential for navigating the complex synthetic puzzles encountered on the path to new therapeutics.

References

• Mishra, V. (2018). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. ResearchGate. Retrieved from [Link]

• Reilly, S. W., & Mach, R. H. (2016). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. PMC. Retrieved from [Link]

• Organ, M. G., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Retrieved from [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• ResearchGate. (2015). A General and Convenient Synthesis of N-Aryl Piperazines. Retrieved from [Link]

• ResearchGate. (2020). SNAr of bromoporphyrin 2 with piperazine (10b) in DMF. Retrieved from [Link]

• Copin, C., et al. (2015). SNAr versus Buchwald–Hartwig Amination/Amidation in the Imidazo[2,1‐b][2][11][15]thiadiazole Series. Semantic Scholar. Retrieved from [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Majid, R. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• ResearchGate. (2015). SNAr versus Buchwald–Hartwig Amination/Amidation in the Imidazo[2,1-b][2][11][15]thiadiazole Series | Request PDF. Retrieved from [Link]

• MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

• ResearchGate. (n.d.). The suggested mechanism nucleophilic substitution of piperazine with pentafluoropyridine. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Nolan, S. P., et al. (n.d.). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions.

• RSC Medicinal Chemistry. (2025). RESEARCH ARTICLE. Retrieved from [Link]

• Li, X. (n.d.).

• ResearchGate. (2024). A comprehensive review on the synthesis of substituted piperazine and its novel bio-medicinal applications. Retrieved from [Link]

• Semantic Scholar. (n.d.). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. Retrieved from [Link]

• Clark, J. H., et al. (2013). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. PMC. Retrieved from [Link]

• PubMed. (2013). Amination of heteroaryl chlorides: palladium catalysis or SN Ar in green solvents?. Retrieved from [Link]

• Winkler, J. D., et al. (2012). SYNTHESIS OF SUBSTITUTED PHENAZINES VIA PALLADIUM-CATALYZED ARYL LIGATION. Retrieved from [Link]

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine. As a niche compound, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guide synthesizes data from structurally similar molecules—halogenated nitroaromatics and piperazine derivatives—to establish a robust and scientifically-grounded safety and disposal framework. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance.

Core Principle: Hazard-Based Waste Identification

Due to its molecular structure, 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine must be treated as a hazardous chemical waste. The molecule contains a chlorinated and nitrated aromatic ring, as well as a piperazine functional group. This combination necessitates a conservative approach to its handling and disposal.

Inferred Hazard Profile:

The hazard profile is extrapolated from data on structurally related compounds. This proactive classification ensures that all safety measures are commensurate with the potential risks.

Hazard Class	Inferred Risk from Structural Analogs	Rationale and Authoritative Source
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]	The presence of the nitroaromatic and chlorophenyl groups suggests potential toxicity. Analogs like 1-Chloro-4-nitrobenzene are classified as toxic.[1] Piperazine itself is harmful if swallowed.[4]
Skin Corrosion/Irritation	Causes skin irritation and potentially severe burns.[4][5][6]	Piperazine and its derivatives are known to be corrosive and can cause skin burns upon direct contact.[4][5][7]
Eye Damage/Irritation	Causes serious eye irritation or damage.[4][6][8]	Direct contact with piperazine-containing compounds can cause severe eye damage.[4][7]
Sensitization	May cause skin or respiratory sensitization.[4][5]	Piperazine is a known sensitizer, meaning repeated exposure can lead to allergic reactions.[4][5]
Environmental Hazard	Potentially toxic to aquatic life with long-lasting effects.[1][4]	Halogenated and nitroaromatic compounds are often persistent in the environment and exhibit ecotoxicity.[1][9]

Mandatory Personal Protective Equipment (PPE)

Given the compound's inferred hazards, a stringent PPE protocol is non-negotiable. Always handle this chemical inside a certified chemical fume hood.

• Hand Protection: Wear heavy-duty nitrile or neoprene gloves. A double-gloving strategy is recommended. Always consult the glove manufacturer's guide for chemical compatibility.

• Eye Protection: Use chemical splash goggles that meet ANSI Z87.1 standards. A face shield should be worn over the goggles if there is a significant risk of splashing.[4]

• Skin and Body Protection: A flame-resistant lab coat is required. For handling larger quantities or during spill cleanup, a chemically resistant apron or full-body suit should be used.[4][10]

• Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is mandatory.[4]

Spill Management Protocol

Immediate and correct response to a spill is critical to prevent exposure and environmental contamination.

For Minor Spills (inside a chemical fume hood):

• Restrict Access: Ensure no unauthorized personnel enter the area.

• Absorb: Cover the spill with a chemically inert absorbent material such as vermiculite, sand, or a commercial sorbent pad.

• Collect: Carefully sweep or scoop the absorbed material into a designated, chemically resistant container. Do not generate dust.[4][10]

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., acetone, ethanol), followed by soap and water.

• Dispose: All cleanup materials, including used absorbents and PPE, are considered hazardous waste and must be placed in the same waste container as the chemical itself.[11]

For Major Spills (outside a chemical fume hood):

• Evacuate: Immediately alert personnel in the vicinity and evacuate the area.

• Isolate: Close the doors to the laboratory and prevent entry.

• Notify: Contact your institution's Environmental Health and Safety (EHS) department and emergency responders.[4] Provide them with the location and nature of the hazard.

• Ventilate: If safe to do so, ensure the area is well-ventilated.

Step-by-Step Disposal Protocol: From Bench to Incinerator

The disposal of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine is governed by the Resource Conservation and Recovery Act (RCRA) and must be managed through your institution's hazardous waste program.[12][13]

Step 1: Waste Segregation

This is the most critical step in the disposal process.

• Designate as Halogenated Waste: This compound is a halogenated organic chemical. It MUST be collected in a dedicated waste container labeled "Halogenated Organic Waste."[1][14]

• AVOID MIXING: Never mix this waste with non-halogenated solvents, aqueous waste, oxidizers, or acids.[1][14] Incompatible mixtures can create additional hazards and significantly increase disposal costs.[11]

Step 2: Waste Container Selection and Labeling

• Container: Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle with a secure, leak-proof cap.[1][12] The container must be in good condition, free from damage or leaks.[12]

• Labeling: Immediately upon adding the first drop of waste, affix a "Hazardous Waste" tag or label to the container.[13][15] The label must include:

  • The words "Hazardous Waste" .[13][15]

  • The full chemical name: "1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine" . Do not use abbreviations.[13]

  • A list of all constituents and their approximate percentages if it is a mixture.

  • The appropriate hazard pictograms (e.g., Toxic, Corrosive, Environmental Hazard).[15]

  • The date accumulation started.[13]

  • The Principal Investigator's name and lab location.[13]

Step 3: On-Site Accumulation and Storage

• Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[15] This area should be at or near the point of generation and under the control of laboratory personnel.[12]

• Containment: The container must be kept in a secondary containment bin to prevent spills from reaching drains or the floor.[11][16]

• Closure: Keep the waste container securely closed at all times, except when adding waste.[11]

• Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA.[15]

Step 4: Arranging for Final Disposal

• Request Pickup: Once the waste container is nearly full (no more than 90% capacity to allow for vapor expansion[16]), or if it has been stored for the maximum allowable time (typically 6-12 months, check with your EHS office[12]), submit a chemical waste collection request to your institution's EHS department.

• Professional Handling: Do not attempt to dispose of this chemical down the drain or in regular trash.[12][13] It must be handled and transported by a licensed hazardous waste disposal contractor.

Final Disposal Methodology: High-Temperature Incineration

The accepted and most environmentally sound method for the final disposal of halogenated nitroaromatic compounds is high-temperature incineration in a specialized hazardous waste facility.[1]

• Process: The waste is burned at extremely high temperatures (typically >1,800°F), which destroys the toxic organic structure and converts it into less harmful substances like carbon dioxide, water, and inorganic acids.[1]

• Emission Control: The incinerator is equipped with sophisticated air pollution control systems that scrub and neutralize the resulting gases, preventing the release of harmful pollutants.[1]

• Ash Disposal: The residual ash is tested. If it is non-hazardous, it can be landfilled. If it remains hazardous, it is disposed of in a secure hazardous waste landfill.[1]

Disposal Workflow Diagram

The following diagram outlines the critical decision points and procedural flow for the proper disposal of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine.

Caption: Disposal workflow for 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine.

References

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Navigating the Safe Handling of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the introduction of novel compounds into the laboratory workflow necessitates a rigorous and proactive approach to safety. This guide provides essential, immediate safety and logistical information for handling 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine, a compound for which specific safety data may not be readily available. By leveraging data from structurally similar molecules, we can establish a robust framework for its safe utilization, ensuring both personal safety and the integrity of your research.

Understanding the Hazard Profile: An Evidence-Based Approach

While a specific Safety Data Sheet (SDS) for 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine is not widely available, an analysis of its structural motifs—a chlorinated nitrophenyl group and a piperazine ring—allows for a scientifically sound hazard assessment. Compounds with these features are often associated with a range of health effects.

Inferred Potential Hazards:

• Skin and Eye Irritation: Many nitrophenyl and chlorinated compounds are known to cause irritation upon contact with the skin and eyes.[1][2][3][4][5][6][7]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to irritation of the respiratory system.[2][5][6]

• Harmful if Swallowed: Oral ingestion of similar compounds has been shown to be harmful.[6][8][9]

• Potential for Systemic Effects: Some nitroaromatic compounds can cause damage to organs through prolonged or repeated exposure.[8]

Given these potential hazards, a cautious and well-defined handling protocol is paramount. The following sections outline the necessary personal protective equipment (PPE), handling procedures, and disposal plans to mitigate these risks.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine. The following table summarizes the recommended PPE, and the subsequent workflow diagram illustrates the decision-making process for its selection and use.

Body Part	Recommended Protection	Rationale
Eyes/Face	Chemical safety goggles or a face shield.[7][10][11][12][13]	To protect against splashes, dust, and aerosols that can cause serious eye irritation.[1][2][3][6]
Hands	Chemically resistant gloves (e.g., nitrile).	To prevent skin contact, which can lead to irritation.[2][10][11][13]
Body	A lab coat or other protective clothing.[2][10][11][13][14]	To prevent contamination of personal clothing and skin.
Respiratory	Use in a well-ventilated area or a chemical fume hood.[10][11][13][14] A NIOSH-approved respirator may be necessary for large quantities or if dust generation is unavoidable.[10][13]	To minimize the inhalation of dust or aerosols that can irritate the respiratory system.[2][5][6]

PPE Selection and Use Workflow

Caption: Workflow for selecting appropriate PPE when handling 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure and preventing accidents.

Preparation:

• Designated Area: All work with 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine should be conducted in a designated area, preferably within a chemical fume hood.[11]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible.[10][11]

• Gather Materials: Have all necessary equipment and reagents, including waste containers, ready before starting the experiment.

Handling:

• Don PPE: Before handling the compound, put on all the required personal protective equipment as outlined in the previous section.

• Avoid Dust Generation: Handle the solid compound carefully to minimize the creation of dust.[10][11] If possible, use a spatula to transfer the material.

• Weighing: If weighing is required, do so in a ventilated enclosure or a fume hood.

• In Solution: When working with the compound in solution, handle it with the same level of care, avoiding splashes and aerosol formation.

• Post-Handling: After handling, wash your hands thoroughly with soap and water, even if you were wearing gloves.[10][11]

Storage:

• Store 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine in a tightly closed container in a cool, dry, and well-ventilated area.[10][11][13]

• Keep it away from incompatible materials such as strong oxidizing agents.[10][11]

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine and any contaminated materials is a critical final step in the handling process. As a halogenated organic compound, specific disposal procedures must be followed.[8]

Waste Segregation and Collection:

• Dedicated Waste Container: Collect all waste containing 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine in a dedicated, clearly labeled "Halogenated Organic Waste" container.[8][15] Do not mix with non-halogenated waste.[8]

• Container Type: Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle with a secure cap.[8]

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name, and the appropriate hazard pictograms.[8][16]

Disposal Method:

• The recommended method for the disposal of halogenated nitroaromatic compounds is high-temperature incineration by a licensed hazardous waste disposal contractor.[8] This process effectively destroys the toxic organic components.[8]

• Never dispose of this compound down the drain.[17]

Waste Disposal Workflow

Caption: Step-by-step workflow for the proper disposal of 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine waste.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and appropriate response is crucial.

In Case of Contact:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][18] Remove contaminated clothing.[2][10] If irritation persists, seek medical attention.[9]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[2][11] Seek immediate medical attention.[11][18]

• Inhalation: Move the affected person to fresh air.[2][10] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[2][10] Seek medical attention.[11]

• Ingestion: Do NOT induce vomiting.[2][11] Rinse the mouth with water.[11] Seek immediate medical attention.[10]

In Case of a Spill:

• Small Spills: Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal as halogenated organic waste.[11]

• Large Spills: Evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.[11][14]

By implementing these comprehensive safety and handling procedures, researchers can confidently and safely work with 1-(2-Chloro-6-nitrophenyl)-3-methylpiperazine, ensuring a secure laboratory environment for all.

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